Cas no 1956334-20-5 (1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile)
1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile
- 1956334-20-5
- Cyclohexanecarbonitrile, 1-[4-fluoro-3-(trifluoromethyl)phenyl]-4-oxo-
-
- Inchi: 1S/C14H11F4NO/c15-12-2-1-9(7-11(12)14(16,17)18)13(8-19)5-3-10(20)4-6-13/h1-2,7H,3-6H2
- InChI Key: NGFOAYIKKUONDF-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(F)(F)F)C1(C#N)CCC(CC1)=O
Computed Properties
- Exact Mass: 285.07767662g/mol
- Monoisotopic Mass: 285.07767662g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 40.9Ų
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Boiling Point: 358.9±42.0 °C(Predicted)
1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12099878-1g |
1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile |
1956334-20-5 | 97% | 1g |
$495 | 2024-07-24 |
1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile
Professional Introduction to Compound with CAS No. 1956334-20-5 and Product Name: 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile
The compound with the CAS number 1956334-20-5 and the product name 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug discovery and development. The presence of both fluoro and trifluoromethyl substituents in its aromatic ring system enhances its pharmacological activity, making it a promising candidate for further investigation.
In the realm of medicinal chemistry, the strategic incorporation of fluorine atoms into organic molecules has been well-documented for its ability to modulate metabolic stability, binding affinity, and overall bioavailability. The 4-Fluoro-3-(trifluoromethyl)phenyl moiety in this compound is a prime example of such an approach. The fluorine atom at the 4-position contributes to electronic effects that can influence the compound's interactions with biological targets, while the trifluoromethyl group at the 3-position provides additional lipophilicity and metabolic resistance. These features are particularly valuable in designing molecules that exhibit prolonged half-lives and enhanced target specificity.
The core structure of this compound, 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile, incorporates a cyclohexane ring with a nitrile group at the 4-position. This cyclohexane derivative is often employed in medicinal chemistry due to its versatility as a scaffold for various pharmacophores. The oxo group (ketone functionality) at the 4-position introduces polarity and reactivity, which can be leveraged in further derivatization or in interactions with biological macromolecules. The nitrile group, on the other hand, serves as a versatile handle for chemical transformations, allowing for further functionalization through reduction to an amine or hydrolysis to a carboxylic acid.
Recent research in the field of drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The cyclohexane ring in this compound contributes to its three-dimensional shape, which can be critical for fitting into binding pockets of biological targets such as enzymes and receptors. The 1-(4-Fluoro-3-(trifluoromethyl)phenyl) part of the molecule provides a rigid aromatic platform that can be optimized for specific interactions. This combination of structural features makes it an attractive candidate for further exploration in both academic and industrial settings.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules containing fluoro and trifluoromethyl groups often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. This is particularly relevant in the development of antiviral and anticancer agents, where bioavailability and target engagement are paramount. The structural motifs present in this compound align well with known pharmacophores found in successful drugs, suggesting that it may have similar therapeutic potential.
The synthesis of 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile involves multiple steps that showcase modern synthetic methodologies. Key steps include palladium-catalyzed cross-coupling reactions to introduce the aromatic substituents, followed by cyclization and functional group transformations to achieve the desired nitrile group. These synthetic strategies highlight the compound's accessibility through contemporary organic chemistry techniques, making it feasible for large-scale production if needed.
In terms of biological activity, preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to diseases such as cancer and inflammation. The fluoro and trifluoromethyl substituents are known to enhance binding affinity by influencing electronic distributions and hydrophobic interactions. Additionally, the presence of a nitrile group can participate in hydrogen bonding or other non-covalent interactions with biological targets, further modulating activity.
The cyclohexane ring's conformational flexibility also plays a role in determining how this molecule interacts with biological systems. Different conformations can lead to varying degrees of binding affinity and selectivity, making computational modeling an essential tool in optimizing its pharmacological properties. Advanced computational methods can predict how different conformations might interact with potential targets, guiding experimental efforts toward more effective derivatives.
Future directions for research on this compound could include exploring its efficacy in preclinical models and evaluating its safety profile through toxicological studies. Given its promising structural features, it may serve as a starting point for developing novel therapeutic agents targeting specific diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing its full potential.
The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) could accelerate the process of identifying new applications for this compound. HTS allows researchers to rapidly test thousands of compounds against various biological targets, while SBDD leverages computational methods to design molecules that fit precisely into binding sites on proteins or other biomolecules. These approaches are increasingly important in modern drug discovery pipelines.
In conclusion, 1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile (CAS No. 1956334-20-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of fluoro and trifluoromethyl substituents enhances pharmacological activity, while its cyclohexane scaffold provides versatility for further optimization. Continued research into this compound holds promise for developing new treatments for various diseases.
1956334-20-5 (1-(4-Fluoro-3-(trifluoromethyl)phenyl)-4-oxocyclohexanecarbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)